molecular formula C16H13NO4S B2507543 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid CAS No. 370090-66-7

1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid

Cat. No.: B2507543
CAS No.: 370090-66-7
M. Wt: 315.34
InChI Key: IMYNPWUFTCRYQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(4-Methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid is a sulfonylated indole derivative characterized by a tosyl (4-methylphenylsulfonyl) group at the 1-position and a carboxylic acid moiety at the 3-position of the indole ring. Sulfonyl groups are known for their electron-withdrawing effects and role in enhancing metabolic stability, making this compound of interest in medicinal chemistry and materials science .

Properties

IUPAC Name

1-(4-methylphenyl)sulfonylindole-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13NO4S/c1-11-6-8-12(9-7-11)22(20,21)17-10-14(16(18)19)13-4-2-3-5-15(13)17/h2-10H,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IMYNPWUFTCRYQY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=CC=CC=C32)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid typically involves the reaction of 1H-indole-3-carboxylic acid with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an organic solvent like dichloromethane. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

1-[(4-Methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form sulfone derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to obtain the corresponding sulfoxide or sulfide derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Antitumor Activity

Research indicates that derivatives of indole-3-carboxylic acids, including 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid, exhibit promising antitumor properties. A study highlighted the synthesis of novel derivatives targeting specific proteins involved in cancer progression, such as the 14-3-3η protein. These compounds demonstrated significant inhibitory effects against various liver cancer cell lines, suggesting their potential as therapeutic agents in oncology . The structural modifications in these compounds enhance their binding affinity and selectivity towards cancer targets.

The sulfonyl group attached to the indole structure enhances the compound's ability to interact with various biological targets. This interaction is crucial for influencing multiple signaling pathways involved in cellular processes. The indole ring system allows for versatile modifications that can lead to diverse biological activities, including antimicrobial and antifungal properties .

Endophytic Fungal Studies

Recent investigations into secondary metabolites produced by endophytic fungi have shown that compounds related to indole-3-carboxylic acid exhibit antifungal activity against pathogens like Blumeria graminis, which causes wheat powdery mildew. These findings suggest that derivatives such as 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid could be explored for agricultural applications as biopesticides .

Synthesis Techniques

The synthesis of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid typically involves multi-step reactions starting from readily available indole derivatives. Advanced synthetic routes utilize palladium-catalyzed reactions for constructing complex structures with high efficiency and selectivity . These methods facilitate the development of libraries of indole-based compounds for further biological evaluation.

Mechanism of Action

The mechanism of action of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to specific biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid with its analogs:

Compound Name Substituent at 1-Position Molecular Formula Molecular Weight (g/mol) Solubility Notable Properties
1-[(4-Methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid 4-Methylphenylsulfonyl (tosyl) C₁₆H₁₃NO₄S 315.34 (calculated) Likely polar solvents (e.g., DMSO) High melting point, polar
1-(4-Chlorobenzyl)-1H-indole-3-carboxylic acid 4-Chlorobenzyl C₁₆H₁₂ClNO₂ 285.72 Slight in chloroform, methanol Moderate lipophilicity
1-Methyl-1H-indole-3-carboxylic acid Methyl C₁₀H₉NO₂ 175.18 Polar aprotic solvents Lower steric hindrance
1-(2-Methoxyethyl)-1H-indole-3-carboxylic acid 2-Methoxyethyl C₁₂H₁₃NO₃ 219.24 Methanol, DMSO Enhanced solubility in alcohols
1-(prop-2-en-1-yl)-1H-indole-3-carboxylic acid Allyl C₁₂H₁₁NO₂ 201.22 Organic solvents Reactive double bond

Key Observations :

  • Steric and Electronic Effects: The tosyl group in the target compound introduces significant steric bulk and electron-withdrawing character compared to alkyl (methyl, allyl) or benzyl substituents. This likely reduces solubility in non-polar solvents but enhances stability against enzymatic degradation .
  • Solubility : Compounds with polar groups (e.g., 2-methoxyethyl) show better solubility in alcohols and DMSO, whereas the tosyl group may limit solubility in aqueous media without co-solvents .
  • Melting Points : While direct data is unavailable, the structurally similar 1-[(4-methylphenyl)sulfonyl]-1H-pyrrole-3-carboxylic acid has a high melting point (202–206°C) due to strong intermolecular interactions, suggesting analogous behavior for the indole derivative .

Crystallographic and Stability Data

  • Crystal Packing: notes that indole-3-carboxylic acid derivatives exhibit planar indole rings with substituents influencing packing. The tosyl group’s bulk may lead to layered crystal structures, enhancing thermal stability .

Biological Activity

1-[(4-Methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid, an indole derivative, has garnered attention for its diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. This compound's unique structure, featuring a sulfonyl group, enhances its interaction with various biological targets, making it a promising candidate for therapeutic applications.

Target of Action

Indole derivatives typically exhibit high affinity for multiple receptors. The presence of the sulfonyl group in this compound allows for enhanced binding capabilities, which may influence various signaling pathways involved in disease processes.

Mode of Action

The interaction of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid with its biological targets leads to significant alterations in cellular functions. This includes modulation of enzyme activities and receptor signaling pathways, contributing to its therapeutic effects.

Biochemical Pathways

This compound is known to affect several biochemical pathways, including those involved in inflammation and cell proliferation. Its potential to inhibit certain enzymes associated with these pathways positions it as a candidate for drug development in treating inflammatory diseases and cancers.

Biological Activities

1-[(4-Methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid has been studied for several biological activities:

  • Antiviral Activity : Preliminary studies indicate that this compound may exhibit antiviral properties. Specific mechanisms remain to be fully elucidated but may involve interference with viral replication processes.
  • Anti-inflammatory Properties : The compound shows promise as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. Structure-activity relationship (SAR) studies suggest that modifications to the indole structure can enhance these inhibitory effects .
  • Anticancer Potential : In vitro studies have demonstrated that this compound can induce apoptosis in cancer cell lines. Notably, it has shown significant cytotoxicity against various cancer cell lines with IC50 values indicating effective growth inhibition .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid, it is helpful to compare it with structurally similar compounds:

Compound NameMolecular FormulaUnique Features
1-[(4-Methylphenyl)sulfonyl]-2,3-dihydro-4(1H)-quinolinoneC14H15NO3SQuinolinone core structure
1-(4-Chlorobenzyl)-2-(4-(methylsulfonyl)phenyl)-1H-indoleC17H16ClNDifferent substituents affecting biological activity

The comparison highlights how variations in structure can lead to differing biological activities and potencies.

Case Studies and Research Findings

Several studies have provided insights into the biological activity of 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid:

  • Anticancer Study : A study evaluated the compound's effects on MCF-7 breast cancer cells, revealing an IC50 value of approximately 5 µM, indicating potent anticancer activity .
  • Anti-inflammatory Research : In a model of acute inflammation, the compound demonstrated significant reduction in edema compared to control groups, supporting its potential use as an anti-inflammatory agent .
  • Antiviral Screening : Initial screenings against viral pathogens showed promising results, although further research is necessary to clarify specific antiviral mechanisms and efficacy.

Q & A

Q. What are the key synthetic routes for 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid, and how do reaction conditions influence yield?

The synthesis typically involves multi-step reactions, starting with sulfonylation of the indole nitrogen using 4-methylbenzenesulfonyl chloride under basic conditions (e.g., NaH in THF). Subsequent carboxylation at the 3-position may employ Friedel-Crafts acylation or palladium-catalyzed carbonylation. Critical parameters include temperature control (0–25°C for sulfonylation), solvent selection (polar aprotic solvents for sulfonylation), and purification via recrystallization (e.g., acetic acid) to achieve >95% purity .

Q. Which solvents are optimal for solubilizing 1-[(4-methylphenyl)sulfonyl]-1H-indole-3-carboxylic acid in biological assays?

The compound exhibits limited solubility in aqueous buffers but dissolves moderately in DMSO (10–20 mM) and chloroform. For cell-based assays, prepare stock solutions in DMSO (<0.1% final concentration to avoid cytotoxicity) and dilute in PBS or culture media .

Q. What analytical techniques are recommended for initial structural characterization?

Use a combination of:

  • NMR spectroscopy : Confirm sulfonyl and carboxylic acid proton environments (e.g., δ 8.1–8.3 ppm for aromatic protons adjacent to sulfonyl groups).
  • HPLC-MS : Verify purity (>98%) and molecular weight ([M+H]+ expected at m/z 356.1).
  • FT-IR : Identify sulfonyl (S=O stretch at ~1350 cm⁻¹) and carboxylic acid (C=O stretch at ~1700 cm⁻¹) functionalities .

Advanced Research Questions

Q. How can computational methods optimize the synthesis of derivatives with enhanced bioactivity?

Employ quantum chemical calculations (e.g., DFT) to model reaction pathways and identify transition states. Tools like ICReDD’s reaction path search methods can predict optimal conditions (e.g., solvent polarity, catalyst loading) to reduce trial-and-error experimentation. For example, modifying the sulfonyl group’s electron-withdrawing effects can be simulated to prioritize derivatives for synthesis .

Q. How should researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies may arise from differences in assay conditions (e.g., cell lines, incubation times) or impurities. To address this:

  • Reproduce assays : Standardize protocols (e.g., use identical ATP concentration in kinase assays).
  • Validate compound integrity : Perform stability studies (HPLC monitoring over 24–48 hours).
  • Compare substituent effects : Use SAR tables (see Table 1) to contextualize bioactivity variations .

Table 1 : Substituent Effects on Bioactivity

PositionSubstituentObserved Activity (IC₅₀)Key Interaction Target
1Sulfonyl2.1 µMKinase X
3Carboxylic Acid5.3 µMEnzyme Y
5Methyl Ester>10 µMInactive

Q. What strategies are effective for synthesizing structurally diverse derivatives?

Focus on late-stage functionalization:

  • Suzuki coupling : Introduce aryl groups at the indole 5-position using Pd(PPh₃)₄ and boronic acids.
  • Esterification : Convert the carboxylic acid to methyl esters (CH₃I, K₂CO₃) for improved membrane permeability.
  • Click chemistry : Attach triazole moieties via copper-catalyzed alkyne-azide cycloaddition .

Q. How can advanced crystallographic techniques elucidate structural nuances?

Single-crystal X-ray diffraction (113 K, Mo-Kα radiation) resolves the sulfonyl group’s steric effects and hydrogen-bonding networks. For example, the dihedral angle between the indole and sulfonylphenyl rings (e.g., 45–50°) influences π-π stacking in protein binding pockets .

Methodological Notes

  • Experimental Design : Prioritize orthogonal purification (e.g., column chromatography followed by recrystallization) to minimize byproducts .
  • Data Contradictions : Cross-validate biological results with structural analogs (Table 1) to distinguish compound-specific effects from assay artifacts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.